Cas no 2172189-66-9 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid
• CAS No: 2172189-66-9
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 5994131
• PubChem ID: 165746115
• Update Time: 2025-06-30

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid
• EN300-1507383
• 2172189-66-9
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}-3-methylbutanoic acid

• Inchi： 1S/C25H25N3O5S/c1-15(10-23(30)31)12-26-22(29)11-16-14-34-24(27-16)28-25(32)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-15,21H,10-13H2,1H3,(H,26,29)(H,30,31)(H,27,28,32)
• InChI Key： WVOOWZLKPOGCJG-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC(C)CC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid

Comprehensive Analysis of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid (CAS No. 2172189-66-9)

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid (CAS No. 2172189-66-9) is a highly specialized peptide derivative that has garnered significant attention in the fields of pharmaceutical research and biochemical synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and proteomics, where it serves as a building block for peptide-based therapeutics.

One of the key reasons for the growing interest in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for amine protection due to its stability under basic conditions and ease of removal under mild acidic conditions. This property is crucial for the stepwise construction of peptides, a technique that has revolutionized the production of therapeutic peptides and protein mimics. The compound's thiazole moiety further enhances its utility, as thiazoles are known for their bioactivity and presence in many FDA-approved drugs.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery. 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid is often searched in conjunction with terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "thiazole derivatives in drug design". These keywords reflect the compound's relevance in cutting-edge research areas such as cancer therapy, antimicrobial agents, and enzyme inhibitors. Its CAS No. 2172189-66-9 is frequently queried in chemical databases and patent literature, underscoring its importance in intellectual property related to biopharmaceuticals.

From a structural perspective, the compound's 3-methylbutanoic acid tail provides additional versatility, enabling further functionalization for conjugation or solubility enhancement. This feature is particularly valuable in the design of peptide-drug conjugates (PDCs), a hot topic in oncology research. The integration of thiazole rings into peptide backbones is also a trending strategy to improve metabolic stability and binding affinity, addressing common challenges in peptide-based drug development.

Quality control and analytical characterization of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid are critical for its application in GMP-compliant synthesis. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These analytical methods are frequently discussed in online forums and scientific communities, highlighting the compound's role in high-precision chemical manufacturing.

In summary, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-3-methylbutanoic acid (CAS No. 2172189-66-9) represents a sophisticated tool in modern medicinal chemistry. Its multifaceted applications—from peptide synthesis to drug design—align with current trends in biotechnology and therapeutic innovation. As research continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation pharmaceuticals and bioconjugation strategies.